Cas no 26429-26-5 (1H-Pyrazolium,1,2-dimethyl-, iodide (1:1))
26429-26-5 structure
Product Name:1H-Pyrazolium,1,2-dimethyl-, iodide (1:1)
CAS No:26429-26-5
MF:C5H9IN2
MW:224.042833089828
CID:263769
PubChem ID:13001652
Update Time:2025-04-19
1H-Pyrazolium,1,2-dimethyl-, iodide (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazolium,1,2-dimethyl-, iodide (1:1)
- 1,2-dimethylpyrazol-1-ium,iodide
- 1,2-Dimethyl-1H-pyrazol-2-ium iodide
- DTXSID50514768
- 26429-26-5
- NSC-111903
- NSC111903
-
- Inchi: 1S/C5H9N2.HI/c1-6-4-3-5-7(6)2;/h3-5H,1-2H3;1H/q+1;/p-1
- InChI Key: ZTLDHYRNCKKRMH-UHFFFAOYSA-M
- SMILES: [I-].[N+]1(C)=CC=CN1C
Computed Properties
- Exact Mass: 97.07667
- Monoisotopic Mass: 223.981041
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 55.1
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 8.8
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 8.81
1H-Pyrazolium,1,2-dimethyl-, iodide (1:1) Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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